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Compound of Interest

Compound Name: Octanoic-d15 acid

Cat. No.: B124892 Get Quote

Technical Guide: Octanoic-d15 Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
Octanoic-d15 acid (also known as Caprylic-d15 acid) is a deuterated form of octanoic acid, a

medium-chain saturated fatty acid. Its primary application in research and drug development is

as an internal standard for the quantification of its non-deuterated counterpart, octanoic acid, in

various biological matrices.[1][2] The stable isotope labeling of Octanoic-d15 acid allows for its

differentiation from the endogenous analyte by mass spectrometry (MS), ensuring high

accuracy and precision in quantitative analyses.[1][2] This technical guide provides

comprehensive information on the properties, applications, and experimental protocols related

to Octanoic-d15 acid.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Octanoic-d15 acid is presented in

Table 1. This data is crucial for its proper handling, storage, and application in experimental

settings.
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Property Value

CAS Number 69974-55-6[1][2][3][4]

Molecular Formula C₈HD₁₅O₂[1][2][3]

Molecular Weight 159.30 g/mol [1][4][5]

Synonyms
Caprylic-d15 acid, Octanoic-

2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-D15 Acid[1][2]

Physical Form Liquid[2][3]

Purity ≥99% deuterated forms (d₁-d₁₅)[2]

Isotopic Purity ≥98 atom % D[4]

Boiling Point 237 °C (lit.)[4]

Melting Point 16 °C (lit.)[4]

Density 1.005 g/mL at 25 °C[4]

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 30

mg/ml[2]

Applications in Research
The primary utility of Octanoic-d15 acid lies in its role as an internal standard for quantitative

analysis of octanoic acid by gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[2] This is particularly relevant in the following

research areas:

Metabolomics: To accurately measure levels of octanoic acid in studies of fatty acid

metabolism.

Pharmacokinetic Studies: To track the absorption, distribution, metabolism, and excretion of

octanoic acid or related compounds.[1]

Clinical Diagnostics: For the diagnosis and monitoring of metabolic disorders such as

medium-chain acyl-CoA dehydrogenase (MCAD) deficiency, where elevated levels of
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octanoic acid are observed.[2]

Experimental Protocols
The following sections provide detailed methodologies for the use of Octanoic-d15 acid as an

internal standard in quantitative mass spectrometry.

General Workflow for Sample Analysis
The use of a deuterated internal standard like Octanoic-d15 acid is integral to correcting for

variability during sample preparation and analysis. The general workflow is depicted below.

Sample Preparation Analysis

Biological Sample
(e.g., Plasma, Tissue)

Spike with
Octanoic-d15 Acid Lipid Extraction Derivatization (for GC-MS) GC-MS or LC-MS Analysis Quantification

(Analyte/IS Ratio)

Click to download full resolution via product page

Caption: General experimental workflow for fatty acid quantification.

Sample Preparation and Extraction for GC-MS Analysis
This protocol is adapted for the analysis of fatty acids in biological samples.

Sample Collection: Collect biological samples (e.g., 100 µL of plasma or serum).

Internal Standard Spiking: Add a known amount of Octanoic-d15 acid internal standard

solution (e.g., 10 µL of a 1 mg/mL solution in methanol) to the sample at the beginning of the

preparation process.

Lipid Extraction:

Add 2 mL of a chloroform:methanol (2:1, v/v) solution to the sample.

Vortex vigorously for 2 minutes.
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Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.

Centrifuge at 2000 x g for 10 minutes to separate the phases.

Carefully transfer the lower organic layer to a new tube.

Derivatization to Fatty Acid Methyl Esters (FAMEs):

Evaporate the solvent from the extracted lipids under a stream of nitrogen.

Add 1 mL of 14% boron trifluoride in methanol (BF₃-MeOH).

Heat at 100°C for 30 minutes.

Cool to room temperature and add 1 mL of water and 1 mL of hexane.

Vortex and centrifuge to separate the phases.

Transfer the upper hexane layer containing the FAMEs to a new vial for GC-MS analysis.

GC-MS Instrumental Parameters
The following are typical starting parameters for GC-MS analysis of FAMEs.

Parameter Setting

GC Column DB-225 or equivalent

Carrier Gas Helium at 1 mL/min

Injection Mode Splitless

Injector Temperature 250°C

Oven Program

Initial 100°C for 2 min, ramp at 10°C/min to

180°C (hold 5 min), then 5°C/min to 240°C (hold

10 min)

MS Ionization Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)
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Metabolic Pathways of Octanoic Acid
Octanoic acid is a medium-chain fatty acid that is readily metabolized in the mitochondria via β-

oxidation to produce acetyl-CoA, which then enters the citric acid cycle for energy production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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